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Compound Name: 4-Chloro-2,6-diaminopyrimidine

CAS No.: 156-83-2

Cat. No.: B016297

Get Quote

Introduction: The Significance of 4-Chloro-2,6-
diaminopyrimidine
4-Chloro-2,6-diaminopyrimidine (CAS No: 156-83-2) is a pivotal heterocyclic compound that

serves as a fundamental building block in the synthesis of numerous pharmaceutical and

agricultural agents.[1][2] With a molecular formula of C₄H₅ClN₄ and a molecular weight of

144.56 g/mol , its structure is characterized by a pyrimidine ring substituted with a chlorine

atom and two amino groups.[3] This arrangement of functional groups makes it a versatile

intermediate for developing antiviral and anticancer drugs, as well as a key component in crop

protection chemicals.[1]

Accurate and unambiguous structural confirmation of this intermediate is paramount to ensure

the integrity, purity, and efficacy of the final products. This technical guide provides an in-depth

analysis of the core spectroscopic techniques used to characterize 4-Chloro-2,6-
diaminopyrimidine, offering field-proven insights into data acquisition and interpretation for

researchers, scientists, and professionals in drug development.
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Molecular Structure and Spectroscopic Workflow
The structural elucidation of 4-Chloro-2,6-diaminopyrimidine relies on a multi-technique

approach to probe its atomic and molecular properties. Nuclear Magnetic Resonance (NMR)

spectroscopy defines the carbon-hydrogen framework, Fourier-Transform Infrared (FT-IR)

spectroscopy identifies functional groups and their vibrational modes, and Mass Spectrometry

(MS) confirms the molecular weight and fragmentation pattern.
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Caption: Workflow for the spectroscopic analysis of 4-Chloro-2,6-diaminopyrimidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of

organic compounds. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C,
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it provides detailed information about the chemical environment, connectivity, and number of

unique atoms in the molecule.

¹H NMR Spectroscopy Analysis
Proton NMR (¹H NMR) provides a map of the hydrogen atoms within a molecule. The spectrum

of 4-Chloro-2,6-diaminopyrimidine was acquired on a 400 MHz instrument using deuterated

dimethyl sulfoxide (DMSO-d₆) as the solvent.[4]

Causality of Experimental Choices:

Solvent (DMSO-d₆): This solvent is chosen for its ability to dissolve the polar analyte and for

its deuterated nature, which prevents large solvent signals from obscuring the analyte's

proton signals. Furthermore, the protons of the amino groups (-NH₂) are exchangeable, and

DMSO-d₆ is a hydrogen bond acceptor, which often results in broader, but observable, -NH₂

peaks.

Field Strength (400 MHz): A higher field strength provides better signal dispersion and

resolution, which is crucial for distinguishing between closely spaced peaks and for more

accurate integration.

¹H NMR Data Summary
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Signal
Assignment

Chemical Shift
(δ) in ppm

Multiplicity Integration
Inferred
Protons

-NH₂ (Amino) 6.61 Broad Singlet 2H
Protons on one

amino group

-NH₂ (Amino) 6.37 Broad Singlet 2H

Protons on the

second amino

group

-CH (Aromatic) 5.72 Singlet 1H

Proton on the

pyrimidine ring

(C5-H)

Data sourced

from

ChemicalBook.

[4]

Interpretation: The ¹H NMR spectrum displays three distinct signals. The downfield signals at

6.61 and 6.37 ppm, integrating to two protons each, are characteristic of the two amino groups.

Their broadness is typical due to quadrupole broadening from the adjacent ¹⁴N nuclei and

potential proton exchange. The singlet at 5.72 ppm, integrating to a single proton, is assigned

to the sole hydrogen atom attached to the pyrimidine ring at the C5 position. The singlet

multiplicity confirms it has no adjacent proton neighbors.

5.72 ppm (s, 1H) 6.61 ppm (br s, 2H)
6.37 ppm (br s, 2H)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.chemimpex.com/products/21856
https://www.entrepreneur-cn.com/Products/2-4-Diamino-6-chloropyrimidine-CAS-156-83-2-331.html
https://www.entrepreneur-cn.com/Products/2-4-Diamino-6-chloropyrimidine-CAS-156-83-2-331.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9194300.htm
https://www.chemicalbook.com/SpectrumEN_156-83-2_1HNMR.htm
https://www.benchchem.com/product/b016297/docs#a-guide-to-the-spectroscopic-characterization-of-4-chloro-2-6-diaminopyrimidine
https://www.benchchem.com/product/b016297/docs#a-guide-to-the-spectroscopic-characterization-of-4-chloro-2-6-diaminopyrimidine
https://www.benchchem.com/product/b016297/docs#a-guide-to-the-spectroscopic-characterization-of-4-chloro-2-6-diaminopyrimidine
https://www.benchchem.com/product/b016297/docs#a-guide-to-the-spectroscopic-characterization-of-4-chloro-2-6-diaminopyrimidine
https://www.benchchem.com/product/b016297?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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